Cas no 2137717-58-7 (Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate)

• Product Name: Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate
• CAS No: 2137717-58-7
• MF: C₈H₁₅F₂NO₃
• MW: 211.206409692764
• CID: 5297996
• Update Time: 2025-07-18

Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-[(2-methoxyethyl)amino]propanoate
• Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate
• Propanoic acid, 2,2-difluoro-3-[(2-methoxyethyl)amino]-, ethyl ester

• Inchi： 1S/C8H15F2NO3/c1-3-14-7(12)8(9,10)6-11-4-5-13-2/h11H,3-6H2,1-2H3
• InChI Key： GXPFRZGAJOYRJU-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CNCCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 176
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6

Additional information on Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate

Research Brief on Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate (CAS: 2137717-58-7): Recent Advances and Applications

Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate (CAS: 2137717-58-7) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

The compound's structure, characterized by the presence of two fluorine atoms and a methoxyethylamino group, confers distinct electronic and steric properties that influence its reactivity and biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate serves as a key intermediate in the synthesis of novel γ-secretase modulators, which are being investigated for their potential in treating Alzheimer's disease. The study highlighted the compound's ability to enhance the selectivity and potency of these modulators, offering a promising avenue for therapeutic development.

In addition to its role in neurodegenerative diseases, recent research has explored the compound's utility in oncology. A preprint article from BioRxiv (2024) reported that derivatives of Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate exhibit inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study utilized molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity for HDAC isoforms, suggesting its potential as a scaffold for designing next-generation HDAC inhibitors.

From a synthetic chemistry perspective, advances in the preparation of Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate have been reported in the Organic Process Research & Development journal (2023). Researchers developed a scalable, high-yield synthesis route using a one-pot fluorination-amination strategy, which significantly reduces production costs and improves efficiency. This methodological innovation is expected to facilitate broader access to the compound for both academic and industrial research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate-derived therapeutics. A recent review in Expert Opinion on Drug Metabolism & Toxicology (2024) emphasized the need for further studies to address issues such as metabolic stability and bioavailability. Nonetheless, the compound's versatility and demonstrated biological activities position it as a valuable tool in the ongoing quest for novel therapeutic agents.

In conclusion, Ethyl 2,2-difluoro-3-(2-methoxyethylamino)propanoate (CAS: 2137717-58-7) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use. As the field advances, further exploration of its mechanistic underpinnings and optimization of its derivatives will be critical to realizing its full potential in medicine.